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Compound of Interest

Compound Name: 5-Chloro-1H-indazol-4-ol

CAS No.: 1638764-61-0

Cat. No.: B6299989

Get Quote

Technical Guide: 5-Chloro-1H-indazol-4-ol[1][2]
Executive Summary & Identity Profile
5-Chloro-1H-indazol-4-ol is a specialized heterocyclic building block utilized primarily in the

synthesis of kinase inhibitors and fragment-based drug discovery (FBDD).[1] Structurally, it

consists of an indazole scaffold substituted with a hydroxyl group at the C4 position and a

chlorine atom at the C5 position. This specific substitution pattern renders it a potent "ATP-

mimetic" fragment, capable of forming critical hydrogen bonds within the hinge region of kinase

enzymes.[1]
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Property Specification

Chemical Name 5-Chloro-1H-indazol-4-ol

CAS Registry Number 1638764-61-0

Molecular Formula C₇H₅ClN₂O

Molecular Weight 168.58 g/mol

Monoisotopic Mass 168.0090 g/mol

SMILES OC1=C(Cl)C=CC2=C1C=NN2

Appearance Off-white to pale yellow solid

pKa (Calculated) ~9.2 (Phenolic OH), ~13.5 (Indazole NH)

Structural Analysis & Tautomerism
The reactivity and binding affinity of 5-Chloro-1H-indazol-4-ol are governed by its tautomeric

equilibrium and the electronic influence of the chloro-substituent.[1]

Tautomeric Equilibrium
Indazoles exist in a tautomeric equilibrium between the 1H- and 2H- forms.[1] For 5-Chloro-
1H-indazol-4-ol, the 1H-tautomer is thermodynamically favored in the solid state and non-polar

solvents due to aromatic stabilization.[1] However, in polar protic solvents or biological active

sites, the proton may shift, or the molecule may bind in the 2H-form if dictated by H-bond

acceptors in the protein pocket.

Critical Feature: The C4-Hydroxyl group forms an intramolecular hydrogen bond with the N1 or

N2 nitrogen (depending on rotation and tautomer), stabilizing specific conformations.
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Figure 1: Tautomeric relationship and electronic substituent effects.[1]

Synthetic Methodologies
Synthesis of 4-hydroxyindazoles is non-trivial due to the electronic mismatch required to close

the pyrazole ring on a phenol-rich core.[1] Two primary strategies are recommended: De Novo

Cyclization (High Purity) and Direct Halogenation (Cost-Effective).[1]

Protocol A: De Novo Cyclization (Recommended for
Scale-up)
This route avoids regioselectivity issues by establishing the substitution pattern on the benzene

ring prior to ring closure.[1]

Precursors: 2-Fluoro-6-methoxybenzaldehyde (commercially available) or 3-Chloro-2-fluoro-6-

methoxybenzaldehyde.[1]

Nucleophilic Hydrazination: Reaction of the 2-fluoro-benzaldehyde derivative with hydrazine

hydrate in refluxing ethanol.[1] The hydrazine displaces the fluorine (SNAr) and condenses

with the aldehyde.

Cyclization: Thermal cyclization occurs spontaneously or with mild acid catalysis to form the

indazole core.[1]
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Deprotection: Demethylation of the 4-methoxy group using BBr₃ (Boron Tribromide) in

dichloromethane.[1]

Chlorination (if not in precursor): Electrophilic chlorination using NCS (N-Chlorosuccinimide).

[1]

Start: 2-Fluoro-6-methoxybenzaldehyde

1. Hydrazine Hydrate, EtOH, Reflux
(SNAr + Condensation)

Intermediate: 4-Methoxy-1H-indazole

2. Chlorination: NCS, DMF, 60°C
(Regioselective for C5)

Intermediate: 5-Chloro-4-methoxy-1H-indazole

3. Demethylation: BBr3, DCM, -78°C to RT

Product: 5-Chloro-1H-indazol-4-ol

Click to download full resolution via product page

Figure 2: Step-wise synthesis via the hydrazination-cyclization pathway.
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Protocol B: Direct Chlorination of 1H-Indazol-4-ol
If the parent scaffold (1H-indazol-4-ol) is available, direct chlorination is possible but requires

careful control to avoid over-chlorination at C7.[1]

Reagents: N-Chlorosuccinimide (NCS) (1.05 eq), Acetonitrile.[1]

Conditions: 0°C to Room Temperature, 4-6 hours.

Purification: The 4-OH group activates positions 5 and 7.[1] The 5-position is sterically more

accessible than the 7-position (which is flanked by the pyrazole NH).[1] However, HPLC

purification is required to remove the 7-chloro and 5,7-dichloro byproducts.[1]

Analytical Characterization & QC
To ensure the integrity of this intermediate for drug development, the following analytical

parameters must be met.

HPLC-MS Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm and 280 nm; ESI-MS (Positive Mode).[1]

Expected Retention: The 5-chloro derivative will elute later than the unsubstituted 4-ol due to

increased lipophilicity (LogP ~1.8 vs ~1.2).[1]

Mass Spec: Look for [M+H]⁺ = 169.0 (³⁵Cl) and 171.0 (³⁷Cl) in a 3:1 ratio.[1]

NMR Validation (DMSO-d₆)
¹H NMR:
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δ ~13.0 ppm (bs, 1H): Indazole NH (exchangeable).[1][2]

δ ~10.5 ppm (s, 1H): Phenolic OH (exchangeable).[1]

δ ~8.1 ppm (s, 1H): C3-H (Characteristic of indazole).[1]

δ ~7.2-7.5 ppm (d/m, 2H): Aromatic protons at C6 and C7.[1] Note the coupling pattern;

C6 and C7 will show ortho-coupling (J ~8.5 Hz).[1]

Applications in Drug Discovery
5-Chloro-1H-indazol-4-ol serves as a high-value scaffold in Medicinal Chemistry.[1]

Fragment-Based Drug Discovery (FBDD)
This molecule is a "privileged fragment" for kinase targets.[1]

Hinge Binding: The indazole N1-H and N2 act as donor/acceptor pairs for the kinase hinge

region (e.g., Glu/Leu residues).

Water Displacement: The 5-Cl substituent is lipophilic and often displaces conserved water

molecules in the hydrophobic back-pocket of the ATP binding site, gaining entropy-driven

affinity.[1]

Solubility: The 4-OH group provides a handle for solubilizing side chains (via ether formation)

without disrupting the core binding mode.[1]

Target Classes
Hsp90 Inhibitors: Resorcinol and indazole-4-ol cores are classic Hsp90 chemotypes.[1]

PARP Inhibitors: Analogous to the core of Niraparib (though Niraparib is a 2H-indazole-7-

carboxamide derivative, the electronic core is similar).[1]

VEGFR/PDGFR Kinases: Used as a headgroup for Type II kinase inhibitors.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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